Hexafluoroacetone sesquideuterate; 99.8 atom D%

• IUPAC Name: deuterated water;1,1,1,3,3,3-hexafluoropropan-2-one
• InChI: InChI=1S/2C3F6O.H2O/c2*4-2(5,6)1(10)3(7,8)9;/h;;1H2/i/hD2
• InChI Key: PYBKKBPBGULTNT-ZSJDYOACSA-N
• Canonical SMILES: C(=O)(C(F)(F)F)C(F)(F)F.C(=O)(C(F)(F)F)C(F)(F)F.O
• Isomeric SMILES: [2H]O[2H].C(=O)(C(F)(F)F)C(F)(F)F.C(=O)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C6H2F12O3
• Molecular Weight: 352.07 g/mol

Description

Hexafluoroacetone sesquideuterate, also known as HFA-SD, is a compound of carbon, fluorine and deuterium atoms. It is a highly fluorinated ketone, with the chemical formula C2F6O2D3. HFA-SD is an important compound in the field of synthetic organic chemistry, as it is used in a variety of reactions and applications.

Scientific Research Applications

Hexafluoroacetone sesquideuterate; 99.8 atom D% is a valuable compound in the field of synthetic organic chemistry. It is used in a variety of reactions and applications, such as the synthesis of complex molecules, the study of enzyme-catalyzed reactions, and the development of new drugs. It is also used in the study of fluorinated compounds, as well as in the development of new materials.

Mechanism of Action

Hexafluoroacetone sesquideuterate; 99.8 atom D% is an important compound in the field of synthetic organic chemistry, as it is used in a variety of reactions and applications. Its mechanism of action involves the formation of a reactive intermediate, which is then converted to the desired product. The intermediate can be formed by the addition of a nucleophile, such as a hydroxide ion, to the carbon-fluorine bond of the Hexafluoroacetone sesquideuterate; 99.8 atom D% molecule. This results in the formation of a new carbon-oxygen bond, which is then converted to the desired product.
Biochemical and Physiological Effects
Hexafluoroacetone sesquideuterate; 99.8 atom D% is a highly fluorinated ketone, and as such it has a number of biochemical and physiological effects. It has been shown to act as an inhibitor of certain enzymes, such as the enzyme responsible for the synthesis of the neurotransmitter serotonin. Additionally, it has been found to inhibit the growth of certain types of bacteria, and it has been used in the treatment of certain types of cancer. It has also been shown to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

Hexafluoroacetone sesquideuterate; 99.8 atom D% is an important compound in the field of synthetic organic chemistry, as it is used in a variety of reactions and applications. The advantages of using Hexafluoroacetone sesquideuterate; 99.8 atom D% in lab experiments include its high reactivity, its low toxicity, and its ability to undergo a variety of reactions. However, there are also some limitations to using Hexafluoroacetone sesquideuterate; 99.8 atom D% in lab experiments. These include its high cost and its limited availability.

Future Directions

The use of Hexafluoroacetone sesquideuterate; 99.8 atom D% in the field of synthetic organic chemistry is still in its infancy, and there are many potential future directions that could be explored. These include the development of new reactions and applications, the study of its mechanism of action, and the development of new materials. Additionally, there is potential for the use of Hexafluoroacetone sesquideuterate; 99.8 atom D% in the development of new drugs and the study of fluorinated compounds. Finally, further research into its biochemical and physiological effects could lead to new medical treatments.

Synthesis Methods

Hexafluoroacetone sesquideuterate; 99.8 atom D% is synthesized via a two-step process. The first step involves the reaction of hexafluoroacetone (HFA) with deuterated sulfuric acid (D2SO4). This produces a mixture of mono- and di-deuterated hexafluoroacetone, which is then subjected to the second step of the reaction. This involves the addition of sodium deuteroxide (NaDO) to the mixture, which converts the mono-deuterated HFA to the sesquideuterated form.